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Compound of Interest

Compound Name:
3-(Bromoacetyl)pyridine

hydrobromide

Cat. No.: B015425 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical plans for the handling and disposal of 3-(Bromoacetyl)pyridine hydrobromide, a

compound widely utilized in pharmaceutical synthesis and agrochemical development.[1]

Adherence to these guidelines is critical for ensuring the safety of laboratory personnel and

minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
3-(Bromoacetyl)pyridine hydrobromide is a hazardous substance that requires careful

handling in a controlled laboratory environment. It is harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[2][3]

Table 1: Hazard Identification and GHS Classifications
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Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, Oral (Category 4)

H315: Causes skin irritation Skin irritation (Category 2)

H319: Causes serious eye irritation Eye irritation (Category 2)

H335: May cause respiratory irritation
Specific target organ toxicity – single exposure

(Category 3), Respiratory system

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.[2]

Protects against splashes and

dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).[2]

Prevents skin contact and

absorption.

Body Protection
A standard laboratory coat,

fully buttoned.

Protects clothing and skin from

contamination.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.[2]

Avoids inhalation of harmful

dust and vapors.

Step-by-Step Operational Plan for Safe Handling
Engineering Controls:

Always handle 3-(Bromoacetyl)pyridine hydrobromide within a certified chemical fume

hood to minimize inhalation exposure.[4]

Ensure that an emergency eyewash station and a safety shower are readily accessible and

within a 10-second travel distance from the handling area.[4]

Pre-Handling Procedures:
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Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 3-(Bromoacetyl)pyridine hydrobromide.

Prepare the Work Area: Ensure the chemical fume hood is clean and uncluttered. Have all

necessary equipment and reagents ready.

Don Appropriate PPE: Put on all required PPE as specified in Table 2.

Handling Procedures:

Weighing: Carefully weigh the solid compound in the fume hood. Avoid generating dust. Use

a spatula for transfers.

Dissolving: If preparing a solution, add the solid to the solvent slowly while stirring.

Reactions: Conduct all reactions within the fume hood. Use appropriate glassware and

ensure it is free from cracks or defects.

Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

[2][5] It is also sensitive to light and moisture.[2]

Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2][5]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

[2][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink plenty of water. Seek immediate medical attention.[2][5]
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In Case of a Spill:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as sand or vermiculite.[2]

Collection: Carefully sweep or scoop up the absorbed material and place it into a designated,

labeled hazardous waste container.[2][5]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills: For large spills, contact your institution's Environmental Health and Safety

(EHS) department immediately.[2]

Detailed Disposal Plan
All waste containing 3-(Bromoacetyl)pyridine hydrobromide must be treated as hazardous

waste and disposed of in accordance with local, state, and federal regulations.[2]

Waste Segregation and Collection:

Solid Waste: Collect unused 3-(Bromoacetyl)pyridine hydrobromide, contaminated

absorbents, and disposable labware (e.g., weigh boats, pipette tips) in a dedicated, clearly

labeled hazardous waste container.[6]

Liquid Waste: Collect solutions containing 3-(Bromoacetyl)pyridine hydrobromide in a

separate, labeled, and leak-proof hazardous waste container. Do not mix with incompatible

waste streams.[6]

Contaminated PPE: Dispose of contaminated gloves, disposable lab coats, and other PPE in

a designated hazardous waste bag.

Waste Container Labeling:

All hazardous waste containers must be clearly labeled with:
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The words "Hazardous Waste"

The full chemical name: "3-(Bromoacetyl)pyridine hydrobromide"

The associated hazards (e.g., Harmful, Irritant)[6]

The date of waste generation

Storage and Disposal:

Store sealed hazardous waste containers in a designated, well-ventilated, and secure

satellite accumulation area.[6]

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.[6] Never dispose of this chemical

down the drain or in regular trash.[6]

Experimental Workflow and Safety Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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